Cas no 1396760-27-2 (N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide)

• Product Name: N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• CAS No: 1396760-27-2
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 6192645
• PubChem ID: 71786461
• Update Time: 2025-06-11

N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]thiophene-2-carboxamide
• AKOS024534894
• VU0534336-1
• N-((1-isonicotinoylpiperidin-4-yl)methyl)thiophene-2-carboxamide
• N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}thiophene-2-carboxamide
• F6178-3175
• 1396760-27-2

• Inchi： 1S/C17H19N3O2S/c21-16(15-2-1-11-23-15)19-12-13-5-9-20(10-6-13)17(22)14-3-7-18-8-4-14/h1-4,7-8,11,13H,5-6,9-10,12H2,(H,19,21)
• InChI Key： XHALXEKURCMHPI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC1CCN(C(C2C=CN=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 329.11979803g/mol
• Monoisotopic Mass: 329.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.5Ų

Additional information on N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide

Introduction to N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS No. 1396760-27-2)

N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1396760-27-2, this compound represents a unique molecular structure that combines elements of pyridine, piperidine, and thiophene moieties, making it a promising candidate for various biochemical applications. The intricate arrangement of these heterocyclic rings not only contributes to its distinct chemical properties but also opens up avenues for innovative drug design and development.

The compound's structure is characterized by a thiophene ring connected to a carboxamide group, which is further linked to a piperidine moiety substituted with a pyridine carbonyl group. This particular configuration imparts a high degree of molecular diversity, enabling it to interact with biological targets in novel ways. The pyridine moiety, in particular, is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be leveraged in the design of targeted therapies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity and protein-protein interactions. N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide has emerged as a compound of interest in this context due to its structural features that suggest potential binding affinity for various therapeutic targets. For instance, the presence of the pyridine ring and the amide functionality makes it a viable candidate for inhibiting kinases and other enzymes involved in signal transduction pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring is commonly found in many neuroactive compounds, and its combination with the thiophene and pyridine moieties may enhance binding affinity to receptors such as serotonin and dopamine receptors. This has led to investigations into its potential as an antidepressant or anxiolytic agent. Furthermore, the carboxamide group can serve as a pharmacophore for modulating GABAergic systems, which are implicated in conditions such as epilepsy and anxiety.

The synthesis of N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyridine carbonyl group into the piperidine ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

From a computational chemistry perspective, N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into how different parts of the molecule interact with receptors at an atomic level. For instance, simulations have shown that the pyridine ring can form critical hydrogen bonds with polar residues in target proteins, while the thiophene ring may engage in hydrophobic interactions. Such detailed understanding is crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The pharmacological profile of N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide has been evaluated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated inhibitory activity against several kinases, suggesting its potential as an anticancer agent. Additionally, animal models have shown promising results regarding its effects on neurological functions, reinforcing its therapeutic relevance in mental health disorders. These findings underscore the importance of this compound as a scaffold for further drug development.

The future directions for research on N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide include exploring derivatives that may enhance its pharmacological activity while minimizing side effects. Structural modifications such as introducing halogen atoms or other functional groups can be investigated to improve binding affinity and selectivity. Furthermore, combination therapies involving this compound with other drugs may offer synergistic effects that could be beneficial in treating complex diseases.

In conclusion, N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}thiophene-2carboxamide (CAS No. 1396760-27-2) represents a significant advancement in pharmaceutical chemistry due to its unique molecular structure and promising biological activities. Its potential applications in treating neurological disorders and cancer highlight its importance as a lead compound for drug development. As research continues to uncover new therapeutic possibilities, this compound stands at the forefront of innovation in medicinal chemistry.